N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-pyrrolidin-1-ylsulfonylthiophene-2-carboxamide
• InChI: InChI=1S/C13H16N4O3S3/c1-2-11-15-16-13(22-11)14-12(18)10-7-9(8-21-10)23(19,20)17-5-3-4-6-17/h7-8H,2-6H2,1H3,(H,14,16,18)
• InChI Key: JBBJNYZGKRSRMS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=CC(=CS2)S(=O)(=O)N3CCCC3
• Molecular Formula: C13H16N4O3S3
• Molecular Weight: 372.5 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C13H16N4O3S3 and its molecular weight is 372.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 372.03845391 g/mol and the complexity rating of the compound is 533. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Insecticidal Activity

A study by Fadda et al. (2017) explored the synthesis of various heterocycles incorporating a thiadiazole moiety, starting from a precursor related to the compound of interest. These compounds were tested for their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis. The research highlights the potential of thiadiazole derivatives in developing new insecticides (Fadda et al., 2017).

Antimicrobial and Anticancer Activities

Research has also delved into the antimicrobial and anticancer activities of thiadiazole derivatives. For instance, Başoğlu et al. (2013) synthesized compounds containing thiadiazole and other heterocyclic nuclei, investigating their antimicrobial, antilipase, and antiurease activities. This study provides a basis for further exploration of such compounds in medical chemistry, particularly in developing treatments for infections and cancer (Başoğlu et al., 2013).

Synthesis and Characterization of Heterocycles

The chemical versatility of thiadiazole derivatives is further exemplified in studies focused on the synthesis of complex heterocyclic structures. Takikawa et al. (1985) demonstrated the synthesis of 3,5-disubstituted 1,2,4-thiadiazoles, showcasing the potential of thiadiazole derivatives in the creation of novel compounds with various scientific applications, including as intermediates in organic synthesis (Takikawa et al., 1985).

Novel Copolymer Catalysts for Cyclocondensation Reactions

Gomha et al. (2015) reported on the use of chitosan-grafted-poly(4-vinylpyridine) as a novel basic catalyst in the synthesis of arylazothiazoles and 1,3,4-thiadiazoles, emphasizing the role of innovative catalysts in facilitating the synthesis of thiadiazole derivatives and enhancing their anticancer activity (Gomha et al., 2015).